Cas no 22123-18-8 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-)

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl- structure
22123-18-8 structure
Product Name:3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-
CAS No:22123-18-8
MF:C13H16N2O
MW:216.278943061829
CID:1407996
Update Time:2024-08-16

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-
    • Inchi: 1S/C13H16N2O/c1-9(2)12-10(3)14-15(13(12)16)11-7-5-4-6-8-11/h4-9,12H,1-3H3
    • InChI Key: POUBONAKBYIKQL-UHFFFAOYSA-N
    • SMILES: N1=C(C)C(C(C)C)C(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 216.12638

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Melting Point: 114-115 °C
  • Boiling Point: 353.5±11.0 °C(Predicted)
  • PSA: 32.67
  • pka: 2.69±0.70(Predicted)
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